Cas no 2034555-68-3 (N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide)

• Product Name: N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide
• CAS No: 2034555-68-3
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 6422549
• PubChem ID: 119104092
• Update Time: 2025-06-22

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide
• 2034555-68-3
• F6556-4069
• N-(2-(benzofuran-2-yl)-2-methoxyethyl)-2-methylbenzamide
• AKOS026697171
• N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-2-methylbenzamide

• Inchi： 1S/C19H19NO3/c1-13-7-3-5-9-15(13)19(21)20-12-18(22-2)17-11-14-8-4-6-10-16(14)23-17/h3-11,18H,12H2,1-2H3,(H,20,21)
• InChI Key： ZHIDZXAQEGPOFP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CNC(C1C=CC=CC=1C)=O)OC

Computed Properties

• Exact Mass: 309.13649347g/mol
• Monoisotopic Mass: 309.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.5Ų

Additional information on N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide

Introduction to N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide (CAS No. 2034555-68-3)

N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide (CAS No. 2034555-68-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical and biological properties that make it a promising candidate for various therapeutic applications.

The molecular formula of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide is C₁₅H₁₇NO₃, reflecting its intricate composition. The presence of a benzamide moiety, combined with a benzofuran ring and methoxyethyl side chain, contributes to its distinctive pharmacological profile. This structural arrangement not only enhances its solubility and bioavailability but also influences its interactions with biological targets.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in drug development. Benzofuran derivatives, in particular, have shown remarkable promise due to their ability to modulate various biological pathways. The benzofuran ring in N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide is known to exhibit strong binding affinity to enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide may interact with specific neurotransmitter receptors, potentially offering a new approach to managing conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the current limitations of available treatments for these debilitating conditions.

The methoxyethyl side chain in the molecule plays a crucial role in enhancing its pharmacokinetic properties. This modification improves the compound's ability to cross the blood-brain barrier, which is essential for effective treatment of central nervous system disorders. Additionally, the presence of multiple hydrophilic groups ensures better solubility in aqueous environments, facilitating its absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide with various biological targets with high accuracy. These computational models have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and reduced side effects.

In vitro studies have demonstrated that N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide exhibits significant inhibitory activity against several key enzymes involved in inflammation and pain pathways. This makes it a promising candidate for developing novel anti-inflammatory and analgesic drugs. The compound's ability to modulate these pathways without causing significant toxicity is particularly noteworthy.

The synthesis of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve the overall yield but also minimize the formation of byproducts, ensuring a cleaner synthesis process.

The pharmacological profile of this compound has also been investigated in animal models, providing further evidence of its therapeutic potential. In preclinical studies, N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide has shown promising results in reducing inflammation and pain without causing significant side effects. These findings are crucial for advancing towards clinical trials and evaluating its safety and efficacy in human patients.

The development of novel drug candidates often involves extensive collaboration between chemists, biologists, and pharmacologists. The case of N-2-(1-benzofuran-2-yl)-2-methoxyethyl-2-methylbenzamide exemplifies this interdisciplinary approach, where insights from various fields contribute to the design and optimization of potential therapeutics. Such collaborative efforts are essential for accelerating the discovery and development of new drugs that address unmet medical needs.

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